Coordination polymer gel derived from a tetrazoleligand and Zn2+: spectroscopic and mechanical properties of an amorphous coordination polymer gel†
Soft Matter Pub Date: 2012-02-01 DOI: 10.1039/C2SM07231A
Abstract
A
Recommended Literature
- [1] Ammonia dynamics in magnesium ammine from DFT and neutron scattering
- [2] Synthesis and thermal responsiveness of self-assembled gold nanoclusters†
- [3] Syntheses, structures, photoluminescence and magnetic properties of four new metal–organic frameworks based on imidazoleligands and aromatic polycarboxylate acids†
- [4] Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†
- [5] A flow reactor process for the synthesis of peptides utilizing immobilized reagents, scavengers and catch and release protocols†
- [6] Sr4B10O18(OH)2·2H2O: a new UV nonlinear optical material with a [B10O23]16− building block†
- [7] Proton-conducting electrolyte film of double-decker-shaped polyhedral silsesquioxane containing covalently bonded phosphonic acid groups†
- [8] A salt-concentrated electrolyte for aqueous ammonium-ion hybrid batteries†
- [9] Domain switching contribution to the ferroelectric, fatigue and piezoelectric properties of lead-free Bi0.5(Na0.85K0.15)0.5TiO3 films
- [10] Control of macromolecular structure and function using covalently attached double-stranded DNA constraints†
Journal Name:Soft Matter
Research Products
-
CAS no.: 178064-02-3
-
CAS no.: 167750-79-0
-
CAS no.: 147253-67-6